Ethyl 4-amino-2-chlorobenzoate
Overview
Description
Ethyl 4-amino-2-chlorobenzoate is a chemical compound that is part of a broader class of compounds characterized by the presence of an ethyl ester group attached to an amino-substituted chlorobenzoate moiety. While the specific compound Ethyl 4-amino-2-chlorobenzoate is not directly mentioned in the provided papers, the papers do discuss various structurally related compounds, which can provide insights into the chemical behavior and properties of Ethyl 4-amino-2-chlorobenzoate.
Synthesis Analysis
The synthesis of related compounds often involves the reaction of chlorobenzaldehyde with different reagents. For instance, the synthesis of ethyl (2-amino-4-(2-chlorophenyl)-4H-benzo[h]-chromene-2-yl) formate involved a reaction with ethyl cyanoacetate . Similarly, ethyl 3-amino-1-(4-chlorophenyl)-9-hydroxy-1H-benzo[f]-chromene-2-carboxylate was synthesized via the reaction of naphthalene-2,7-diol with a mixture of 4-chlorobenzaldehde and ethyl cyanoacetate . These methods suggest that the synthesis of Ethyl 4-amino-2-chlorobenzoate could potentially be achieved through similar reactions involving chlorobenzaldehyde derivatives and ethyl cyanoacetate.
Molecular Structure Analysis
The molecular structures of related compounds have been characterized by X-ray single-crystal diffraction analysis. For example, the crystal structure of ethyl (2-amino-4-(2-chlorophenyl)-4H-benzo[h]-chromene-2-yl) formate revealed a six-membered ring adopting a boat conformation . The compound ethyl 4-hydrazinobenzoate hydrochloride crystallizes in the triclinic space group with complex sheets formed by intermolecular hydrogen bonds . These findings suggest that Ethyl 4-amino-2-chlorobenzoate may also exhibit a well-defined crystalline structure with potential for intermolecular interactions.
Chemical Reactions Analysis
The related compounds exhibit a variety of chemical reactions, particularly involving hydrogen bonding. For instance, the crystal packing of 2-amino-3-ethyl-4,5-dihydro-1,3-thiazol-3-ium 3-chlorobenzoate is characterized by N—H⋯O hydrogen bonds forming a centrosymmetric synthon . Ethyl 4-hydrazinobenzoate hydrochloride also displays N—H⋯N and N—H⋯Cl hydrogen bonds . These observations indicate that Ethyl 4-amino-2-chlorobenzoate may participate in similar hydrogen bonding interactions, which could influence its reactivity and stability.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been studied through various analytical techniques. The compound ethyl 3-amino-1-(4-chlorophenyl)-9-hydroxy-1H-benzo[f]-chromene-2-carboxylate was characterized by spectral data including IR, NMR, and MS . Ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate was synthesized and its structure confirmed by spectral studies, and it was evaluated for antimicrobial and antioxidant activities . These studies suggest that Ethyl 4-amino-2-chlorobenzoate could also be characterized using similar techniques and may possess biological activities worth investigating.
Scientific Research Applications
Solubility and Thermodynamics
- Solubility in Organic Solvents : Ethyl 4-amino-2-chlorobenzoate exhibits varying solubility in different organic solvents. This property is crucial for its purification and application in various chemical processes (Li et al., 2017).
Application in Synthesis of Other Compounds
- Facilitation of Ring Closure : Ethyl chloroformate/DMF mixture is utilized in the facile ring closure of certain compounds, demonstrating its utility in complex organic synthesis processes (El-bayouki & Basyouni, 1988).
- Synthesis of Quinazoline Derivatives : It plays a role in the synthesis of new derivatives of ethyl 5-chloro-2-(3-(4-hydroxyphenyl)propanamido)benzoate, which have applications in pharmaceuticals (Borik & Hussein, 2021).
Photovoltaic Properties
- Organic-Inorganic Photodiode Fabrication : Ethyl 4-amino-2-chlorobenzoate derivatives demonstrate potential in photovoltaic applications and the fabrication of photodiodes, highlighting its relevance in renewable energy technology (Zeyada et al., 2007).
Other Applications
- Extraction and Determination : Its derivatives are used in the extraction and selective determination of chlorobenzoic acids, indicating its importance in analytical chemistry (Niftaliev et al., 2004).
- Antimicrobial Activity : Schiff base ligands derived from Ethyl 4-amino-2-chlorobenzoate and their metal complexes have been studied for antimicrobial activity, suggesting potential applications in medical and health sciences (El–Wahab, 2007).
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
Generally, chlorobenzoates can participate in various chemical reactions such as nucleophilic substitution and oxidation . They can also form free radicals, which can further react with other molecules . More research is needed to elucidate the exact mode of action of Ethyl 4-amino-2-chlorobenzoate.
Biochemical Pathways
Chlorobenzoates can potentially affect various biochemical pathways due to their reactivity. They can interfere with the normal function of enzymes and receptors, leading to changes in cellular processes
Pharmacokinetics
It’s known that the compound has high gastrointestinal absorption and is permeable to the blood-brain barrier .
Result of Action
Chlorobenzoates can potentially cause various cellular effects due to their reactivity and ability to form free radicals . More research is needed to understand the specific effects of Ethyl 4-amino-2-chlorobenzoate.
Action Environment
Environmental factors can influence the action, efficacy, and stability of Ethyl 4-amino-2-chlorobenzoate . Factors such as pH, temperature, and the presence of other substances can affect the compound’s reactivity and stability. The compound’s action can also be influenced by the physiological environment, including the presence of specific enzymes and receptors, and the characteristics of the biological membranes it encounters .
properties
IUPAC Name |
ethyl 4-amino-2-chlorobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c1-2-13-9(12)7-4-3-6(11)5-8(7)10/h3-5H,2,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAIGEAVXXPZKJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70534862 | |
Record name | Ethyl 4-amino-2-chlorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70534862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-amino-2-chlorobenzoate | |
CAS RN |
16017-69-9 | |
Record name | Ethyl 4-amino-2-chlorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70534862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 4-amino-2-chlorobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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